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Introduction
"Sanasol" is a brand of multivitamin and mineral supplements designed to support overall

health and well-being.[1][2][3][4][5] These supplements typically provide a range of essential

micronutrients, including vitamins A, B, C, D, and E, as well as minerals like zinc and selenium.

[1][2] For researchers and clinicians, quantifying the physiological impact of such supplements

is crucial. This document provides detailed protocols for measuring changes in key biomarkers

following a supplementation regimen with a typical multivitamin formulation, referred to here as

"Sanasol."

The following sections outline the methodologies for assessing biomarkers related to nutritional

status, oxidative stress, inflammation, and metabolic health. These protocols are intended to

guide the design and execution of clinical and preclinical studies aimed at evaluating the

efficacy of multivitamin supplementation.
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Biomarkers of Nutritional Status and Oxidative
Stress
Supplementation with vitamins C and E, selenium, and zinc can directly impact the body's

antioxidant capacity and markers of oxidative damage.

1.1. Vitamin C (Plasma Ascorbic Acid)

Plasma vitamin C is a direct measure of recent intake and status.[6] Supplementation is

expected to increase plasma levels, which can be correlated with changes in other biomarkers.

[7]

1.2. Oxidative Stress Markers

Glutathione peroxidase (GPx) is a key antioxidant enzyme that relies on selenium for its

activity.[8][9] Its function is to protect organisms from oxidative damage by reducing hydrogen

peroxide and lipid hydroperoxides.[8]

Table 1: Expected Changes in Nutritional and Oxidative
Stress Biomarkers

Biomarker
Baseline (Mean ±
SD)

Post-
Supplementation
(Mean ± SD)

Analytical Method

Plasma Vitamin C 0.70 ± 0.2 mg/dL 1.10 ± 0.3 mg/dL HPLC

Erythrocyte GPx

Activity
30 ± 5 U/g Hb 45 ± 7 U/g Hb Colorimetric Assay

Experimental Protocol: Measurement of Glutathione
Peroxidase (GPx) Activity
This protocol is based on the principle that GPx catalyzes the oxidation of reduced glutathione

(GSH) to oxidized glutathione (GSSG) in the presence of a hydroperoxide. The activity is

measured indirectly by a coupled reaction with glutathione reductase (GR), which reduces
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GSSG back to GSH while consuming NADPH. The rate of NADPH disappearance, measured

at 340 nm, is proportional to GPx activity.[9]

Materials:

Whole blood collected in heparin or EDTA tubes

Phosphate buffer (pH 7.0)

Glutathione Reductase (GR)

Reduced Glutathione (GSH)

NADPH

Cumene Hydroperoxide

Spectrophotometer capable of reading at 340 nm

Procedure:

Sample Preparation:

Centrifuge whole blood to separate plasma and red blood cells (RBCs).

Wash RBCs three times with isotonic saline.

Lyse the packed RBCs with cold deionized water.

Determine the hemoglobin concentration of the lysate.

Assay Reaction:

Prepare a reaction mixture containing phosphate buffer, GR, GSH, and NADPH.

Add the RBC lysate to the reaction mixture and incubate.

Initiate the reaction by adding cumene hydroperoxide.
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Measurement:

Immediately measure the decrease in absorbance at 340 nm over 5 minutes.

The rate of change in absorbance is used to calculate GPx activity.

Activity is typically expressed as Units per gram of hemoglobin (U/g Hb).[10]

Biomarkers of Cardiovascular and Metabolic Health
Certain B vitamins, particularly B6, B9 (folate), and B12, are crucial for the metabolism of

homocysteine. Elevated homocysteine is an independent risk factor for cardiovascular disease.

[11]

Table 2: Expected Changes in Cardiovascular and
Metabolic Biomarkers

Biomarker
Baseline (Mean ±
SD)

Post-
Supplementation
(Mean ± SD)

Analytical Method

Plasma Homocysteine 12 ± 3 µmol/L 8 ± 2 µmol/L
Colorimetric/Fluorome

tric Assay

Serum 25(OH)D 18 ± 7 ng/mL 35 ± 9 ng/mL LC-MS/MS

Plasma Zinc 70 ± 15 µg/dL 90 ± 20 µg/dL
Atomic Absorption

Spectroscopy

Experimental Protocol: Measurement of Plasma
Homocysteine
This protocol describes a common enzymatic cycling method for the colorimetric or fluorometric

determination of total homocysteine in plasma or serum.[12]

Materials:

Plasma or serum collected from fasting subjects.
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Homocysteine assay kit (containing reducing agent, enzyme converter, and detection probe).

[12]

Microplate reader.

Procedure:

Sample Preparation:

Collect blood in EDTA or serum separator tubes.

Centrifuge to separate plasma or serum.

Reduction of Disulfides:

Treat the sample with a reducing agent to convert oxidized homocysteine to its free form.

Enzymatic Reaction:

The free homocysteine is acted upon by a homocysteine-selective enzyme, generating an

intermediate product.

This intermediate then reacts with a probe to produce a stable colored or fluorescent

product.

Measurement:

Read the absorbance or fluorescence using a microplate reader at the appropriate

wavelength (e.g., 340 nm for some colorimetric assays or Ex/Em = 658/708 nm for

fluorometric assays).[12]

Calculate the homocysteine concentration based on a standard curve.

Experimental Protocol: Measurement of Serum 25-
Hydroxyvitamin D [25(OH)D]
Serum total 25(OH)D is the primary clinical indicator of vitamin D status.[13][14] Liquid

chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for
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measurement due to its high accuracy and ability to distinguish between D2 and D3 forms.[15]

Materials:

Serum or plasma.

Heptane for liquid-liquid extraction.[15]

LC-MS/MS system.

Procedure:

Sample Preparation:

Perform a liquid-liquid extraction of the serum/plasma sample to separate 25(OH)D from

interfering substances.[15]

Chromatographic Separation:

Inject the extracted sample into an HPLC system to separate 25(OH)D2 and 25(OH)D3.

[16]

Mass Spectrometric Detection:

The separated compounds are ionized and detected by a tandem mass spectrometer,

allowing for precise quantification.

Results are reported as ng/mL or nmol/L.[14]

Experimental Protocol: Measurement of Plasma
Zinc
Atomic absorption spectroscopy is a standard and reliable method for determining zinc

concentrations in biological samples.[17][18]

Materials:

Plasma or serum collected in trace-element-free tubes.[18]
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Nitric acid for sample digestion.

Atomic Absorption Spectrophotometer.

Procedure:

Sample Collection and Handling:

Collect blood in a royal blue top tube (K2EDTA or no additive) to avoid contamination.

Separate plasma or serum from cells within 2 hours.[18]

Use plastic, metal-free containers for all steps.[19]

Sample Preparation:

Dilute the plasma or serum sample with a diluent such as 0.05N HCl.[20]

Measurement:

Aspirate the prepared sample into the flame of the atomic absorption spectrophotometer.

Measure the absorbance of light at the characteristic wavelength for zinc (213.9 nm).

Quantify the concentration by comparing the absorbance to that of known standards.[20]

Biomarkers of Inflammation
Multivitamin supplementation may modulate inflammatory processes.[21][22] Key pro-

inflammatory cytokines like Interleukin-6 (IL-6) are often measured to assess systemic

inflammation. Studies have shown that multi-nutrient supplements can lead to a decrease in IL-

6 levels.[23][24]

Table 3: Expected Changes in Inflammatory Biomarkers
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Biomarker
Baseline (Mean ±
SD)

Post-
Supplementation
(Mean ± SD)

Analytical Method

Serum IL-6 1.2 ± 0.4 pg/mL 0.8 ± 0.3 pg/mL ELISA

Experimental Protocol: Measurement of Serum
Interleukin-6 (IL-6)
Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for

quantifying cytokine levels in serum or plasma.

Materials:

Serum or plasma.

IL-6 ELISA kit (containing a pre-coated microplate, detection antibody, standards, and

substrate).

Microplate reader.

Procedure:

Sample and Standard Preparation:

Prepare a series of IL-6 standards as per the kit instructions.

Add standards and samples to the wells of the antibody-coated microplate.

Incubation and Washing:

Incubate to allow IL-6 to bind to the immobilized antibody.

Wash the plate to remove unbound substances.

Detection:
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Add a biotinylated detection antibody specific for IL-6, followed by another incubation and

wash.

Add streptavidin-HRP conjugate, which binds to the detection antibody.

After a final wash, add a substrate solution (e.g., TMB) that reacts with HRP to produce a

colored product.

Measurement:

Stop the reaction and measure the absorbance at the appropriate wavelength.

Calculate the IL-6 concentration in the samples by interpolating from the standard curve.

Visualizations
Experimental Workflow
Caption: General workflow for a biomarker study.

Vitamin D Signaling Pathway
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Caption: Vitamin D metabolism and action pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sana-Sol Multi MultiVitamin - 90 Chewable Tablets - SHIP DIRECTLY FROM NORWAY! |
eBay [ebay.com]

2. norbites.com [norbites.com]

3. Sana-sol Multivitamin Orange Effervescent Tablet 20 pcs [candycaesar.com]

4. norwegianshop24.com [norwegianshop24.com]

5. exportsfromfinland.com [exportsfromfinland.com]

6. Is plasma vitamin C an appropriate biomarker of vitamin C intake? A systematic review
and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

7. The effects of vitamin C supplementation on biomarkers of oxygen radical generated
damage in human volunteers with "low" or "high" cholesterol levels - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. alpco.com [alpco.com]

9. raybiotech.com [raybiotech.com]

10. Glutathione Peroxidase (GSH-Px) Activity Assay Kit - Elabscience® [elabscience.com]

11. assaygenie.com [assaygenie.com]

12. Homocysteine (Hcy) Colorimetric Assay Kit - Elabscience® [elabscience.com]

13. oaml.com [oaml.com]

14. 25-Hydroxy Vitamin D Test: Purpose, Procedure, and Results [healthline.com]

15. Vitamin D (25 Hydroxy) | Laboratory Test Guide | Dept. of Laboratory Medicine &
Pathology | UW Medicine [dlmp.uw.edu]

16. researchgate.net [researchgate.net]

17. Measurements of plasma zinc: Part I In health and disease - PMC [pmc.ncbi.nlm.nih.gov]

18. Test Guide | Health New Zealand | Te Whatu Ora Waikato Laboratory Website
[lab.waikatodhb.health.nz]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1176932?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ebay.com/itm/267149216613
https://www.ebay.com/itm/267149216613
https://norbites.com/products/sana-sol-without-sugar-500ml
https://candycaesar.com/sana-sol-multivitamin-orange-effervescent-tablet-20-pcs.html
https://norwegianshop24.com/en/products/sana-sol-u-sukker-500ml
https://exportsfromfinland.com/products/sana-sol-120kpl-vitanallet-cola-monivitamiinivalmiste
https://pmc.ncbi.nlm.nih.gov/articles/PMC2200644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2200644/
https://pubmed.ncbi.nlm.nih.gov/9329641/
https://pubmed.ncbi.nlm.nih.gov/9329641/
https://pubmed.ncbi.nlm.nih.gov/9329641/
https://www.alpco.com/glutathione-peroxidase-activity-assay-gpx-activity-assay.html
https://www.raybiotech.com/glutathione-peroxidase-gpx-activity-assay-kit-colorimetric-ma-gpx
https://www.elabscience.com/p/glutathione-peroxidase-gsh-px-activity-assay-kit--e-bc-k096-s
https://www.assaygenie.com/homocysteine-assay-kit-colorimetric-maes0115/
https://www.elabscience.com/p/homocysteine-hcy-colorimetric-assay-kit--e-bc-k854-m
https://oaml.com/wp-content/uploads/2016/05/OAML-Vit-D-Guideline-Jn-162010-FINAL.pdf
https://www.healthline.com/health/25-hydroxy-vitamin-d-test
https://dlmp.uw.edu/test-guide/view/VITDG2
https://dlmp.uw.edu/test-guide/view/VITDG2
https://www.researchgate.net/publication/10606361_Determination_of_25-Hydroxyvitamin_D_in_Serum_by_HPLC_and_Immunoassay
https://pmc.ncbi.nlm.nih.gov/articles/PMC473796/
https://lab.waikatodhb.health.nz/test-guide/view/922/zinc
https://lab.waikatodhb.health.nz/test-guide/view/922/zinc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. medichem-me.com [medichem-me.com]

20. static1.squarespace.com [static1.squarespace.com]

21. Effects of vitamin supplementation on inflammatory markers and psychological wellbeing
among distressed women: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

22. researchgate.net [researchgate.net]

23. A multi-nutrient supplement reduced markers of inflammation and improved physical
performance in active individuals of middle to older age: a randomized, double-blind,
placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]

24. A multi-nutrient supplement reduced markers of inflammation and improved physical
performance in active individuals of middle to older age: a randomized, double-blind,
placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Measuring Biomarker
Changes Following "Sanasol" Supplementation]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1176932/docs#application-notes-and-
protocols-measuring-biomarker-changes-following-sanasol-supplementation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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